Cas no 1207624-31-4 (1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-methyl-, 1,1-dimethylethyl ester)
1207624-31-4 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-methyl-, 1,1-dimethylethyl ester
CAS No:1207624-31-4
MF:C13H15BrN2O2
MW:311.174402475357
CID:835194
Update Time:2026-04-29
1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-methyl-, 1,1-dimethylethyl ester
- tert-butyl 5-bromo-3-methylpyrrolo[2,3-b]pyridine-1-carboxylate
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- Inchi: InChI=1S/C13H15BrN2O2/c1-8-7-16(12(17)18-13(2,3)4)11-10(8)5-9(14)6-15-11/h5-7H,1-4H3
- InChI Key: JAGWIXDOCGSKKK-UHFFFAOYSA-N
- SMILES: CC1=CN(C2=C1C=C(C=N2)Br)C(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-methyl-, 1,1-dimethylethyl ester Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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